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ABU DHABI, UAE - Silal, a leading Abu Dhabi-based agri-tech company, is actively seeking
strategic partnerships with researchers, scientists, and technology developers to advance the
field of agricultural robotics. This initiative is a core component of Silal's mission to enhance
food production and security in the UAE through technological innovation. This document
provides detailed application notes and protocols for entities interested in collaborating with
Silal on groundbreaking agri-robotics research.

Silal's research and development efforts are centered at its "Innovation Oasis," a hub designed
to foster collaboration and accelerate the adoption of cutting-edge agricultural technologies.[1]
[2] The company has a strong interest in automation, artificial intelligence, and robotics to
address the unique challenges of desert agriculture.[3]

Areas of Research Interest

Silal is particularly interested in collaborative research in the following areas of agri-robotics:
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Research Area

Key Objectives

Relevant Technologies

Automated Crop Management

Develop robotic systems for
precision seeding, irrigation,

and pest control.

Autonomous tractors, smart
implements, drone-based

spraying systems.

Robotic Harvesting

Design and validate robotic
harvesters for various local
crops to improve efficiency and

reduce labor costs.

Machine vision, robotic arms,

sensor fusion.

High-Throughput Phenotyping

Utilize robotic platforms for
automated data collection and
analysis of plant traits to
accelerate breeding programs.
[4]

Ground-based rovers, UAVs
with multispectral and

hyperspectral sensors.[4]

Al-Powered Decision Support

Integrate Al and machine
learning with robotic data to
provide farmers with actionable

insights for crop management.

Predictive analytics, deep

learning, cloud computing.

Genomics and Robotics

Integration

Explore the intersection of
genomics and robotics to
develop crops optimized for
automated cultivation and

harvesting.[3]

CRISPR-Cas9, genomic
selection, robotic manipulation

of plant tissues.

Partnership Framework and Application Protocol

Silal engages in a variety of partnership models, including joint research projects, technology

licensing, and co-development of new solutions. The application process is designed to identify
and foster collaborations with the highest potential for impact.

Phase 1: Initial Engagement and Proposal Submission

The first step in partnering with Silal is to submit a preliminary research proposal. This proposal
should be concise and clearly outline the proposed project's objectives, methodology, and
expected outcomes.
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Protocol for Initial Proposal Submission:

e Prepare a 2-3 page concept note that includes:
o Project Title: A clear and descriptive title for the proposed research.
o Principal Investigator(s) and Institution(s): Names, affiliations, and contact information.
o Abstract: A brief summary of the project (250 words max).

o Introduction: Background on the research problem and its significance to agri-robotics and
Silal's objectives.

o Research Objectives: A clear and concise list of what the project aims to achieve.

o Methodology: An overview of the proposed research methods and technologies to be
used.

o Expected Outcomes and Impact: A description of the anticipated results and their potential
benefits for the agricultural sector in the UAE.

o Budget Estimate: A high-level estimate of the required funding.
e Submit the concept note to:

o Dr. Aftab Alam

o Lead Scientist- AgriTech, Innovation Oasis

o Email:--INVALID-LINK--

o Phone: +971 2 6144 521

o Mobile: +971 50493-8528]3]

Phase 2: Proposal Evaluation and Due Diligence

Upon receipt of the concept note, Silal's R&D team will conduct an initial review. Proposals that
align with Silal's strategic objectives will be invited to submit a full research proposal.
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Experimental Protocol for a Hypothetical Robotic Harvesting Trial:

For researchers interested in robotic harvesting, a detailed experimental protocol would be
required in the full proposal. The following is a sample protocol for a trial on harvesting
tomatoes in a controlled environment:

» Plant Material and Growing Conditions:
o Tomato variety: Solanum lycopersicum 'Moneymaker'.

o Greenhouse conditions: 25°C day/18°C night, 60-70% relative humidity, 16-hour
photoperiod.

o Plants are grown in a hydroponic system with nutrient solution refreshed weekly.
» Robotic System:

o Custom-built robotic arm with 6 degrees of freedom.

o End-effector: Soft gripper with tactile sensors.

o Vision system: Intel RealSense D435i depth camera.
» Data Collection:

o Harvesting success rate: Percentage of ripe tomatoes successfully harvested without
damage.

o Time per harvest: Time taken from detection to placement in the collection bin.
o Fruit quality assessment: Bruising and damage analysis using a 5-point scale.
 Statistical Analysis:

o Analysis of variance (ANOVA) to compare the performance of different gripper designs or
harvesting algorithms.

o T-test to compare the robotic harvesting efficiency with manual harvesting.
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Visualizing the Partnership Pathway

The following diagrams illustrate the key workflows and relationships in the Silal partnership

process.
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Caption: Workflow for initiating a research partnership with Silal.

Project Kick-off, Collaborative
Research

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.benchchem.com/product/b15430928?utm_src=pdf-body-img
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Define Research Question
(e.g., Robotic Harvesting Efficiency)

'

Experimental Design
(e.g., Tomato Variety, Robotic System)

'

Data Collection
(e.g., Success Rate, Time per Harvest)

'

Data Analysis
(e.g., ANOVA, T-test)

'

Reporting and Publication

Click to download full resolution via product page

Caption: A typical experimental workflow for an agri-robotics research project.

Existing Collaborations: A Model for Success

Silal has established successful partnerships with global leaders in agriculture and technology.
These collaborations serve as a model for future partnerships and highlight Silal's commitment

to open innovation.

o Bayer: A partnership focused on developing digital farming solutions tailored for desert
environments and conducting comprehensive vegetable seed trials.[1][2][5][6]

o AeroFarms: A collaboration centered on knowledge and technology transfer of advanced
indoor vertical farming systems to improve crop yield and sustainability.[7]

Researchers and organizations interested in contributing to the future of agriculture are
encouraged to engage with Silal through the channels outlined in this document. By fostering a
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collaborative ecosystem, Silal aims to accelerate the development and deployment of agri-
robotics solutions that will enhance food security in the UAE and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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